4-methoxy-1-methyl-6-oxo-N-(3-(trifluoromethyl)benzyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 4-methoxy-1-methyl-6-oxo-N-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H15F3N2O3/c1-21-9-12(13(24-2)7-14(21)22)15(23)20-8-10-4-3-5-11(6-10)16(17,18)19/h3-7,9H,8H2,1-2H3,(H,20,23)
• InChI Key: FULKCAHEXGKHBH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)OC)C(=O)NCC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C16H15F3N2O3
• Molecular Weight: 340.30 g/mol

Description

4-methoxy-1-methyl-6-oxo-N-(3-(trifluoromethyl)benzyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H15F3N2O3 and its molecular weight is 340.302. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Heterocyclic Compound Development

This compound has been implicated in the synthesis of novel heterocyclic systems, which are crucial in the development of pharmaceuticals and agrochemicals. For instance, the reaction of similar dihydropyridine carboxamides with other chemical agents has led to the creation of new heterocyclic structures, showcasing their reactivity and potential in synthesizing biologically active compounds (Deady & Devine, 2006). Similarly, the synthesis and subsequent reactions of this class of compounds have yielded novel pyrido and thieno pyrimidines, highlighting their versatility in chemical synthesis (Bakhite, Al‐Sehemi, & Yamada, 2005).

Biological Activity and Drug Development

Compounds structurally similar to 4-methoxy-1-methyl-6-oxo-N-(3-(trifluoromethyl)benzyl)-1,6-dihydropyridine-3-carboxamide have shown significant biological activities. For instance, derivatives of benzodifuranyl and related compounds, synthesized using similar dihydropyridine carboxamides, exhibited potent anti-inflammatory and analgesic activities, suggesting their potential in drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Moreover, the synthesis of dihydropyrimidine derivatives has been linked to antidiabetic properties, further highlighting the medical potential of these compounds (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).

Chemical Reactivity and Transformation

The chemical structure of dihydropyridine carboxamides allows for diverse reactivity and transformation, leading to the development of various chemical entities. Studies have demonstrated the formation of different products through catalytic reactions involving these compounds, showcasing their reactivity and potential in complex chemical synthesis (Bacchi, Costa, Della Ca’, Gabriele, Salerno, & Cassoni, 2005).